Cas no 878892-59-2 (Benzenemethanamine, 4-(pentylsulfonyl)-)
878892-59-2 structure
Product Name:Benzenemethanamine, 4-(pentylsulfonyl)-
CAS No:878892-59-2
MF:C12H19NO2S
MW:241.349762201309
CID:651005
PubChem ID:69500501
Update Time:2025-04-19
Benzenemethanamine, 4-(pentylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-(pentylsulfonyl)-
- (4-pentylsulfonylphenyl)methanamine
- DTXSID40740670
- 878892-59-2
- 1-[4-(Pentane-1-sulfonyl)phenyl]methanamine
- SCHEMBL5593862
-
- Inchi: 1S/C12H19NO2S/c1-2-3-4-9-16(14,15)12-7-5-11(10-13)6-8-12/h5-8H,2-4,9-10,13H2,1H3
- InChI Key: PADIGTVKRHMMIP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CN)=CC=1)(CCCCC)(=O)=O
Computed Properties
- Exact Mass: 241.11365002g/mol
- Monoisotopic Mass: 241.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.5Ų
Benzenemethanamine, 4-(pentylsulfonyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
878892-59-2 (Benzenemethanamine, 4-(pentylsulfonyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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